Benzenamine, 4-(3-(trimethoxysilyl)propoxy)-

• IUPAC Name: 4-(3-trimethoxysilylpropoxy)aniline
• InChI: InChI=1S/C12H21NO4Si/c1-14-18(15-2,16-3)10-4-9-17-12-7-5-11(13)6-8-12/h5-8H,4,9-10,13H2,1-3H3
• InChI Key: FGYPEIBVFQOQKC-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCOC1=CC=C(C=C1)N)(OC)OC
• Molecular Formula: C12H21NO4Si
• DSSTOX Substance ID: DTXSID50886139
• Molecular Weight: 271.38 g/mol
• CAS RN: 55648-29-8

Description

Benzenamine, 4-(3-(trimethoxysilyl)propoxy)- is an organosilicon compound with a wide range of applications in the scientific and industrial fields. It is a colorless and volatile liquid with a boiling point of 120°C and a molecular weight of 160.3 g/mol. In the laboratory, benzenamine, 4-(3-(trimethoxysilyl)propoxy)- is used as a catalyst, a reagent, and a solvent. It is a versatile chemical that is used in the synthesis of various compounds, as well as in the production of polymers and other materials.

Scientific Research Applications

Electroactive and Electrochromic Materials

.

Conducting Polymers

.

Biomedical Applications

.

Automotive and Aerospace

.

Filtration Technologies

.

Safety and Hazards

According to the Safety Data Sheets, if inhaled, the victim should be moved into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Following skin contact, contaminated clothing should be taken off immediately. The skin should be washed off with soap and plenty of water, and a doctor should be consulted. Following eye contact, rinse with pure water for at least 15 minutes and consult a doctor. Following ingestion, rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Synthesis routes and methods

Procedure details

A glass reactor was charged with 60 g (0.55 mole) p-aminophenol, 43.28 g of a 50% aqueous solution of sodium hydroxide (0.54 mole NaOH), 112 cc dimethylsulfoxide and 120 cc toluene. The resultant mixture was heated to the boiling point for six hours under a nitrogen atmosphere to remove all of the water present by azeotropic distillation. The reaction mixture was then allowed to cool to about 75° C., at which time 109 g (0.55 mole) of 3-chloropropyl trimethoxysilane was added dropwise while the reaction mixture was stirred. The temperature of the reaction mixture increased spontaneously to 85° C. during this addition. The temperature of the reaction mixture was maintained at from 75° to 85° C. by heating and control of the addition rate. Following completion of the addition, the reaction mixture was heated at 115° C. for 16 hours, following which the mixture was allowed to cool and was filtered to remove any solid material. The solvents were then removed under a pressure of about 15 mm of mercury at a temperature of about 60° C. The pressure was then reduced to from 3 to 4 mm of mercury and the material boiling from 170° to 180° C. was recovered. This fraction, which weighed 70 g, was distilled using a fractionating column and a 50 g portion boiling from 175° to 177° C. under a pressure of 3 mm of mercury, was collected. The colorless liquid was found to contain 10.19% silicon and 5.20% nitrogen. The calculated values for 3(p-aminophenoxy)propyl trimethoxy silane are 10.33% silicon and 5.17% nitrogen. The infrared and nuclear magnetic resonance spectra of the product were in agreement with the proposed structure.